2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-methylbenzyl)acetamide

Specification

• CAS No.: 941876-98-8
• Molecular Formula: C22H19ClN4O2
• Molecular Weight: 406.87
• IUPAC Name: 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-[(4-methylphenyl)methyl]acetamide
• Standard InChI: InChI=1S/C22H19ClN4O2/c1-15-2-4-16(5-3-15)13-24-21(28)14-26-10-11-27-20(22(26)29)12-19(25-27)17-6-8-18(23)9-7-17/h2-12H,13-14H2,1H3,(H,24,28)
• Standard InChI Key: LWANEKUYRMVCNY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)Cl)C2=O

Introduction

Synthesis and Preparation

The synthesis of compounds within the pyrazolo[1,5-a]pyrazine family typically involves multi-step organic synthesis techniques. These methods often require controlled conditions such as temperature, pressure, and pH to optimize yield and purity. Automated reactors and continuous flow systems are commonly used in industrial settings to enhance efficiency.

Biological Activities and Potential Applications

While specific biological activities of 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-methylbenzyl)acetamide are not well-documented, compounds with similar structures have shown promise in various therapeutic areas. These include:

• Anticancer Properties: Pyrazolo[1,5-a]pyrazine derivatives have been studied for their ability to inhibit specific signaling pathways associated with tumor growth.

• Antiviral Properties: Some related compounds have been investigated for their potential to target viral proteins, such as the hepatitis B virus core protein.

Research Findings and Future Directions

Given the lack of specific data on this compound, future research should focus on elucidating its pharmacokinetic properties, potential therapeutic targets, and efficacy in biological systems. This could involve in vitro and in vivo studies to assess its biological activity and safety profile.